Cas no 137987-84-9 (1-(2,4-dihydroxyphenyl)-2-(4-methylphenoxy)ethanone)

• Product Name: 1-(2,4-dihydroxyphenyl)-2-(4-methylphenoxy)ethanone
• CAS No: 137987-84-9
• MF: C₁₅H₁₄O₄
• MW: 258.269264698029
• CID: 1247566
• PubChem ID: 899158
• Update Time: 2025-04-20

1-(2,4-dihydroxyphenyl)-2-(4-methylphenoxy)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-dihydroxyphenyl)-2-(4-methylphenoxy)ethanone
• ethanone, 1-(2,4-dihydroxyphenyl)-2-(4-methylphenoxy)-
• 137987-84-9
• SCHEMBL17119935
• AKOS002710381
• SR-01000268631
• BRN 5436249
• SR-01000268631-1
• DTXSID40160410

• Inchi： 1S/C15H14O4/c1-10-2-5-12(6-3-10)19-9-15(18)13-7-4-11(16)8-14(13)17/h2-8,16-17H,9H2,1H3
• InChI Key： SLYZDIYAPIHHEX-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C)=CC=1)CC(C1C=CC(=CC=1O)O)=O

Computed Properties

• Exact Mass: 258.08922
• Monoisotopic Mass: 258.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones